Cas no 115712-90-8 (Pumilaisoflavone B)

Pumilaisoflavone B structure
Pumilaisoflavone B structure
Product Name:Pumilaisoflavone B
CAS No:115712-90-8
MF:C27H28O7
MW:464.508044813384
CID:223213
Update Time:2024-03-01

Pumilaisoflavone B Chemical and Physical Properties

Names and Identifiers

    • 5H-Furo[3,2-g][1]benzopyran-5-one,6-[4-[(1,1-dimethyl-2-propenyl)oxy]-3,5-dimethoxyphenyl]-2,3-dihydro-4-hydroxy-2-(1-methylethenyl)-(9CI)
    • PumilaisoflavoneB
    • 5H-Furo[3,2-g][1]benzopyran-5-one,6-[4-[(1,1-dimethyl-2-propenyl)oxy]-3,5-dimethoxyphenyl]-2,3-dihydro-4-hydroxy-2-(1-methyle
    • 5H-Furo[3,2-g][1]benzopyran-5-one, 6-[4-[(1,1-dimethyl-2-propenyl)oxy]-3,5-dimethoxyphenyl]-2,3-dihydro-4-hydroxy-2-(1-methylethenyl)- (9CI)
    • Pumilaisoflavone B
    • Inchi: 1S/C27H28O7/c1-8-27(4,5)34-26-21(30-6)9-15(10-22(26)31-7)17-13-32-20-12-19-16(11-18(33-19)14(2)3)24(28)23(20)25(17)29/h8-10,12-13,18,28H,1-2,11H2,3-7H3
    • InChI Key: XUNJCHOQUWRGCB-UHFFFAOYSA-N
    • SMILES: C1OC2=CC3OC(C(C)=C)CC=3C(O)=C2C(=O)C=1C1=CC(OC)=C(OC(C)(C)C=C)C(OC)=C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 34
  • XLogP3: 3.518
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